Cas no 175609-23-1 (2,1,3-Benzoxadiazole-5-methanol,1-oxide)

2,1,3-Benzoxadiazole-5-methanol,1-oxide structure
175609-23-1 structure
Product Name:2,1,3-Benzoxadiazole-5-methanol,1-oxide
CAS No:175609-23-1
MF:C7H6N2O3
MW:166.13414144516
CID:112098
Update Time:2024-01-24

2,1,3-Benzoxadiazole-5-methanol,1-oxide Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole-5-methanol,1-oxide
    • 5-(hydroxymethyl)benzo[1,2-c]1,2,5-oxadiazole N1-oxide
    • 2,1,3-Benzoxadiazole-5-methanol, 1-oxide
    • Inchi: 1S/C7H6N2O3/c10-4-5-1-2-7-6(3-5)8-12-9(7)11/h1-3,10H,4H2
    • InChI Key: PGGQDQFDAHJMTE-UHFFFAOYSA-N
    • SMILES: [N+]1([O-])=C2C=CC(CO)=CC2=NO1

Computed Properties

  • Exact Mass: 166.03788

Experimental Properties

  • Density: 1.58±0.1 g/cm3(Predicted)
  • Boiling Point: 357.6±34.0 °C(Predicted)
  • PSA: 73.2
  • pka: 13.26±0.10(Predicted)
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